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Compound of Interest

Compound Name: MW108

Cat. No.: B609369 Get Quote

Essential Safety and Handling Guide for MW108
This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for handling MW108 in a laboratory setting. The information is intended for

researchers, scientists, and professionals in drug development.

Important Note on Substance Identification: The identifier "MW108" presents ambiguity.

Publicly available information refers to both a non-hazardous sterile swab and a hazardous

chemical substance. Given the context of laboratory research and chemical handling, this

guide focuses exclusively on the hazardous chemical compound as detailed in the Merck

Millipore Safety Data Sheet (SDS) for product number 1.15118.

Hazard Summary and Quantitative Data
The following table summarizes the known hazards associated with MW108. Strict adherence

to safety protocols is mandatory to mitigate these risks.
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Hazard Classification GHS Pictogram Hazard Statement

Flammable liquids GHS02
H226: Flammable liquid and

vapor

Acute toxicity (Oral) GHS07 H302: Harmful if swallowed

Acute toxicity (Dermal) GHS07
H312: Harmful in contact with

skin

Acute toxicity (Inhalation) GHS07 H332: Harmful if inhaled

Reproductive toxicity GHS08
H360FD: May damage fertility.

May damage the unborn child.

Specific target organ toxicity

(single exposure)
GHS08

H370: Causes damage to

organs (Immune system)

Specific target organ toxicity

(repeated exposure)
GHS08

H373: May cause damage to

organs (thymus) through

prolonged or repeated

exposure

Personal Protective Equipment (PPE) Protocol
All personnel handling MW108 must use the following personal protective equipment.
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Category Required PPE Specifications

Eye and Face Protection

Safety glasses with side-

shields or goggles. A face

shield is required when there is

a splash hazard.

Must be compliant with EN166

or NIOSH standards.

Hand Protection Chemical-resistant gloves.

Recommended materials

include butyl rubber or nitrile.

Regularly inspect gloves for

degradation or punctures.

Body Protection
Flame-retardant, anti-static lab

coat or coveralls.

Must fully cover personal

clothing.

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors is required if

working outside of a certified

chemical fume hood or in

poorly ventilated areas.

A self-contained breathing

apparatus is necessary in case

of a large spill or emergency.

Operational Workflow for Handling MW108
The following diagram outlines the standard operating procedure for handling MW108 from

acquisition to disposal. Adherence to this workflow is critical for ensuring laboratory safety.
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Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Verify Fume Hood Functionality

Gather All Necessary Materials

Retrieve MW108 from Locked Storage

Proceed to Handling

Weigh/Aliquot in Fume Hood

Perform Experiment

Decontaminate Work Surface

Experiment Complete

Dispose of Contaminated Waste

Return MW108 to Storage

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Response Personnel Exposure

Incident Occurs

Evacuate Immediate Area

Spill

Remove Contaminated Clothing

Exposure

Alert Supervisor and Safety Officer

Contain Spill with Absorbent Material (if trained)

Ensure Area is Well-Ventilated

Wash Affected Area with Copious Water for 15 mins

Seek Immediate Medical Attention

Provide SDS to Medical Personnel
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Growth Factor

Receptor Tyrosine Kinase

Grb2

Sos

Ras

Raf

MEK

ERK

Transcription Factors
(e.g., c-Jun, c-Fos)

Gene Expression
(Proliferation, Differentiation)
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To cite this document: BenchChem. [Personal protective equipment for handling MW108].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609369#personal-protective-equipment-for-handling-
mw108]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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